Cas no 2227855-32-3 (rac-(1R,2S)-2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine
• CAS No: 2227855-32-3
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6027611
• PubChem ID: 165797147
• Update Time: 2025-10-30

rac-(1R,2S)-2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine
• 2227855-32-3
• EN300-1926415

• Inchi： 1S/C11H14BrNO2/c1-14-9-3-6(7-5-8(7)13)4-10(15-2)11(9)12/h3-4,7-8H,5,13H2,1-2H3/t7-,8+/m0/s1
• InChI Key： HXENVCCBNKQMFO-JGVFFNPUSA-N
• SMILES： BrC1=C(C=C(C=C1OC)[C@@H]1C[C@H]1N)OC

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Additional information on rac-(1R,2S)-2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,2S)-2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine (CAS No. 2227855-32-3)

The compound rac-(1R,2S)-2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine (CAS No. 2227855-32-3) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropane ring and a 4-bromo-3,5-dimethoxyphenyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders.

In recent years, the demand for chiral amines like rac-(1R,2S)-2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine has surged, driven by advancements in asymmetric synthesis and catalysis. This compound's brominated aromatic group enhances its reactivity, enabling diverse functionalizations, while the dimethoxy substituents contribute to its solubility and stability. These attributes align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient routes to minimize waste and energy consumption.

The CAS No. 2227855-32-3 is often explored in the context of structure-activity relationship (SAR) studies, particularly for designing neuroactive compounds. Its cyclopropylamine scaffold is a privileged structure in medicinal chemistry, frequently found in antidepressants and antipsychotics. This has led to growing interest in its potential role in addressing mental health disorders, a hot topic in both academic and public forums. Searches for "novel CNS drug candidates" and "chiral building blocks for pharmaceuticals" highlight the relevance of this compound in contemporary research.

From a technical perspective, the synthesis of rac-(1R,2S)-2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine involves stereoselective cyclopropanation and amine protection-deprotection strategies. These methods are frequently discussed in organic chemistry communities, with queries like "how to synthesize chiral cyclopropanes" or "optimizing bromoaryl cyclopropane reactions" reflecting user curiosity. The compound's X-ray crystallography data and NMR spectra are also sought after for validation purposes, underscoring its importance in quality control and regulatory compliance.

Beyond pharmaceuticals, rac-(1R,2S)-2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine has potential applications in material science, particularly in designing liquid crystals and organic semiconductors. Its rigid cyclopropane core and electron-rich aromatic system make it a candidate for molecular electronics, a field gaining traction due to the rise of flexible electronics and wearable technology. This interdisciplinary appeal further elevates its profile in scientific literature and patent filings.

In summary, rac-(1R,2S)-2-(4-bromo-3,5-dimethoxyphenyl)cyclopropan-1-amine (CAS No. 2227855-32-3) represents a versatile and scientifically intriguing compound. Its relevance to drug development, catalysis, and advanced materials ensures continued interest from researchers and industries alike. As the scientific community prioritizes precision medicine and sustainable technologies, this compound is poised to remain a focal point in innovative chemical research.